Cas no 2137762-03-7 (1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl)-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl)-
• CAS No: 2137762-03-7
• MF: C₁₀H₆FN₃S
• MW: 219.238143444061
• CID: 5278588
• Update Time: 2025-06-08

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl)-

• Inchi： 1S/C10H6FN3S/c11-9-3-6-7(10-12-1-2-15-10)4-13-8(6)5-14-9/h1-5,13H
• InChI Key： BOKQZUBRQBJPDF-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2C(C3=NC=CS3)=CNC1=2

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl)-

Introduction to 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl) (CAS No. 2137762-03-7)

The compound 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl), identified by its CAS number 2137762-03-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of pyrrolopyridine and thiazole moieties, integrated with a fluorine substituent at the 5-position. Such structural motifs have garnered considerable attention due to their potential in modulating biological pathways, particularly in oncology and inflammation research.

1H-Pyrrolo[2,3-c]pyridine is a bicyclic aromatic system that serves as a privileged scaffold in drug discovery. Its fused ring architecture allows for diverse interactions with biological targets, making it a versatile platform for medicinal chemists. The introduction of a fluoro group at the 5-position enhances the compound's metabolic stability and binding affinity to proteins. Furthermore, the 3-(2-thiazolyl) substituent adds another layer of complexity, enabling selective engagement with specific enzymes and receptors.

Recent studies have highlighted the therapeutic potential of 1H-Pyrrolo[2,3-c]pyridine derivatives in addressing chronic diseases. For instance, modifications at the 5-fluoro position have been shown to improve pharmacokinetic profiles while maintaining high target specificity. A notable development in this area involves its application as an inhibitor of kinases involved in tumor growth. Preclinical trials have demonstrated promising results in reducing proliferation and inducing apoptosis in cancer cell lines.

The thiazole component of this compound plays a crucial role in its biological activity. Thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties. In particular, the 2-thiazolyl moiety has been explored for its ability to modulate cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This dual functionality—combining pyrrolopyridine and thiazole—makes 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl) a compelling candidate for further investigation.

Advances in computational chemistry have accelerated the design and optimization of such heterocyclic compounds. Molecular modeling studies indicate that the fluoro group enhances interactions with hydrogen bond donors on target proteins, improving binding affinity. Additionally, the electronic properties of the 5-fluoro substituent influence ligand-receptor interactions, potentially leading to higher selectivity over off-target effects.

In clinical settings, derivatives of 1H-Pyrrolo[2,3-c]pyridine are being evaluated for their efficacy in treating inflammatory disorders. The combination of structural features—such as the pyrrolopyridine core and fluorinated aromatic ring—has shown promise in reducing cytokine production and inhibiting inflammatory cascades. Preliminary data suggest that these compounds may offer alternatives to existing therapies by targeting novel mechanisms.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the fluoro and thiazolyl substituents. Recent innovations in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Regulatory considerations play a critical role in advancing such compounds into clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality materials for preclinical and clinical studies. The unique structural features of this compound necessitate rigorous characterization to confirm its identity and purity before further development.

Future directions for research on 1H-Pyrrolo[2,3-c]pyridine derivatives include exploring novel analogs with enhanced bioavailability and reduced toxicity. The integration of machine learning algorithms into drug design has opened new avenues for identifying optimal substitutions on the scaffold. By leveraging artificial intelligence-driven approaches, researchers can predictively model biological activity and optimize lead compounds more efficiently.

The broader impact of this compound extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in heterocyclic scaffolds due to their versatility and therapeutic potential. Collaborative efforts between academia and industry are fostering innovation in developing next-generation therapeutics based on structures like 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-thiazolyl).

In conclusion,1H-Pyrrolo[2,3-c]pyridine, particularly its derivative with a fluoro group at position 5 and a thiazolyl substituent at position 3 (CAS No. 2137762-03-7), represents a promising area of research with significant implications for human health. Its unique structural features enable targeted modulation of biological pathways relevant to cancer and inflammation. Continued investigation into this class of compounds will likely yield novel therapeutic agents that address unmet medical needs.